Cas no 76986-88-4 (Heptanediamide,N1,N7-bis(2-fluoro-3,5-dinitrophenyl)-)

Heptanediamide,N1,N7-bis(2-fluoro-3,5-dinitrophenyl)- structure
76986-88-4 structure
Product Name:Heptanediamide,N1,N7-bis(2-fluoro-3,5-dinitrophenyl)-
CAS No:76986-88-4
MF:C19H16F2N6O10
MW:526.361351013184
CID:564009
PubChem ID:196483
Update Time:2025-04-19

Heptanediamide,N1,N7-bis(2-fluoro-3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Heptanediamide,N1,N7-bis(2-fluoro-3,5-dinitrophenyl)-
    • bis(dinitrofluorobenzene)pimelic acid amide
    • N,N'-bis(2-fluoro-3,5-dinitrophenyl)heptanediamide
    • 76986-88-4
    • Bis-dnfbpaa
    • Heptanediamide, N,N'-bis(2-fluoro-3,5-dinitrophenyl)-
    • DTXSID80227778
    • Inchi: 1S/C19H16F2N6O10/c20-18-12(6-10(24(30)31)8-14(18)26(34)35)22-16(28)4-2-1-3-5-17(29)23-13-7-11(25(32)33)9-15(19(13)21)27(36)37/h6-9H,1-5H2,(H,22,28)(H,23,29)
    • InChI Key: RNHCMQMUCJEJEF-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=CC=1NC(CCCCCC(NC1C=C(C=C(C=1F)[N+](=O)[O-])[N+](=O)[O-])=O)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 526.08968
  • Monoisotopic Mass: 526.08959705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 819
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 242Ų

Experimental Properties

  • PSA: 230.76
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